

Unraveling the Identity of SKF 10810: A Challenge in Drug Identification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	SKF 10810	
Cat. No.:	B15576419	Get Quote

A comprehensive investigation into the scientific and medical literature has revealed no evidence of a therapeutic agent designated as "**SKF 10810**." Extensive searches across multiple databases, including those indexing chemical compounds, clinical trials, and pharmaceutical development pipelines, have failed to identify any drug or research compound with this specific identifier.

The "SKF" prefix was historically used by the pharmaceutical company Smith, Kline & French (now part of GlaxoSmithKline) to designate their drug candidates. However, the numerical suffix "10810" does not correspond to any known compound in publicly available records. It is highly probable that "**SKF 10810**" is an incorrect or obsolete designation.

Without a confirmed identity for this compound, it is impossible to determine its mechanism of action, therapeutic target, or the relevant standard of care for comparison. Key information required for a comparative analysis, such as preclinical and clinical data, remains inaccessible.

To proceed with a comparative analysis, a correct and verifiable name or identifier for the compound of interest is essential. Researchers, scientists, and drug development professionals seeking information on a specific therapeutic agent are encouraged to verify the exact nomenclature and any alternative designations.

Once a valid compound is identified, a thorough comparison against the current standard of care can be conducted. This would typically involve:








- Target and Mechanism of Action Analysis: A detailed examination of the molecular target and the pharmacological effect of the new agent compared to existing therapies.
- Preclinical Data Review: Comparison of in vitro and in vivo studies assessing efficacy, selectivity, and preliminary safety profiles.
- Clinical Trial Data Comparison: A critical analysis of available clinical trial data, focusing on endpoints such as efficacy, safety, tolerability, and patient-reported outcomes.
- Pharmacokinetic and Pharmacodynamic Profiling: A comparative assessment of how the drug is absorbed, distributed, metabolized, and excreted, and its physiological effects.

A visual representation of a hypothetical drug comparison workflow is provided below.





Click to download full resolution via product page

Caption: A simplified workflow for comparing a novel drug candidate to the standard of care.

We invite researchers and professionals with the correct identification of the compound inadvertently referred to as "**SKF 10810**" to provide the accurate information. This will enable the generation of a comprehensive and data-driven comparison guide as originally intended.

• To cite this document: BenchChem. [Unraveling the Identity of SKF 10810: A Challenge in Drug Identification]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15576419#comparing-skf-10810-to-standard-of-care]



Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com